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Compound of Interest

Compound Name: Propylene glycol, phosphate

Cat. No.: B15401530

A comprehensive search for in-depth technical information, experimental protocols, and
detailed applications for Propylene Glycol Phosphate, identified by CAS number 52502-91-7,
reveals a significant lack of publicly available data. The existing information is primarily limited
to basic chemical identifiers and computed properties, suggesting that this substance is not
widely studied or utilized in a capacity that has generated extensive documentation for
researchers, scientists, and drug development professionals. The IUPAC name, "phosphoric
acid;propane-1,2-diol," indicates this substance is likely a salt or a mixture of its two constituent
components rather than a distinct esterified compound.

This guide summarizes the available data for Propylene Glycol Phosphate and, given the
information scarcity, provides a detailed technical overview of its well-documented constituent,
Propylene Glycol (CAS 57-55-6), a compound of significant interest and wide application in the
fields of research and pharmaceutical development.

Propylene Glycol Phosphate (CAS 52502-91-7):
Identifiers and Computed Data

The following table summarizes the key identifiers and computed physicochemical properties
for 1,2-Propanediol, phosphate. It is important to note that these are calculated values and
have not been experimentally verified in publicly accessible literature.[1]
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Identifier Value

CAS Number 52502-91-7

IUPAC Name phosphoric acid;propane-1,2-diol
Molecular Formula C3H1106P

Molecular Weight 174.09 g/mol

InChl Key CEYGNZMCCVVXQW-UHFFFAOYSA-N
Canonical SMILES CC(C0O)0.0P(=0)(0)O
Topological Polar Surface Area 118 A2

Hydrogen Bond Donor Count 5

Hydrogen Bond Acceptor Count 6

Rotatable Bond Count 1

Due to the absence of experimental data, detailed protocols, and specific applications for
Propylene Glycol Phosphate (CAS 52502-91-7), the remainder of this guide will focus on the
properties and uses of Propylene Glycol (CAS 57-55-6).

Propylene Glycol (CAS 57-55-6): A Technical Guide
for Researchers and Drug Development
Professionals

Propylene Glycol (1,2-propanediol) is a synthetic organic compound that is widely used in the
pharmaceutical, food, and cosmetic industries.[2][3] Its low toxicity and versatile properties as a
solvent, humectant, preservative, and stabilizer make it an invaluable excipient in drug
formulations.[4][5][6]

Propylene Glycol: Identifiers and Physicochemical
Properties

The following table provides a summary of the key identifiers and experimentally determined
properties of Propylene Glycol.
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Identifier/Property Value

CAS Number 57-55-6

IUPAC Name Propane-1,2-diol

Molecular Formula CsHsO2

Molecular Weight 76.09 g/mol

Appearance Clear, colorless, viscous liquid
Odor Odorless

Boiling Point 187 °C / 368.6 °F

Melting Point -60 °C /-76 °F

Flash Point 99 °C/210.2 °F

Specific Gravity 1.035 - 1.037

Solubility Miscible with water, acetone, and chloroform

Sources:[3][7][8][9][10]

Applications in Research and Drug Development

Propylene Glycol's utility in a scientific and pharmaceutical context is extensive:

e Solvent and Co-solvent: It is a highly effective solvent for a wide range of active

pharmaceutical ingredients (APIs), including those that are poorly soluble in water.[2][4][5][6]

[11] This property is crucial for the formulation of oral, injectable, and topical medications.[2]

[415][6]

» Stabilizer and Carrier: Propylene Glycol helps to stabilize APIs in formulations, preventing

their degradation and maintaining their therapeutic efficacy over the product's shelf life.[4]

[11]

e Humectant: In topical preparations, its hygroscopic nature helps to retain moisture, which

can be beneficial for skin hydration.[4]
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« Viscosity-Modifying Agent: It can be used to adjust the viscosity of liquid and semi-solid
formulations to achieve the desired consistency.[4]

e Preservative: At concentrations of 15-30%, it exhibits antimicrobial properties and can be
used as a preservative in various formulations.[12][13]

Experimental Protocol: Use of Propylene Glycol in a
Topical Formulation

The following is a generalized protocol for the preparation of a simple topical gel using
Propylene Glycol as a co-solvent and humectant. This is an illustrative example, and specific
concentrations and procedures would need to be optimized for a particular API.

Objective: To prepare a 1% API topical gel.

Materials:

Active Pharmaceutical Ingredient (API)

Propylene Glycol, USP grade

Carbomer 940 (gelling agent)

Triethanolamine (neutralizing agent)

Purified Water

Procedure:

» API Dissolution: In a suitable vessel, weigh the required amount of Propylene Glycol. Add
the API to the Propylene Glycol and stir until fully dissolved. Gentle heating may be applied if
necessary, depending on the API's solubility characteristics.

o Gelling Agent Dispersion: In a separate vessel, slowly disperse the Carbomer 940 in Purified
Water with continuous agitation until a uniform, lump-free dispersion is achieved.

 Incorporation of APl Solution: Slowly add the API-Propylene Glycol solution to the carbomer
dispersion while mixing.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.pharmiweb.com/article/exploring-propylene-glycols-role-as-a-reliable-excipient
https://www.formulationbio.com/propylene-glycol-item-3086.html
https://www.ema.europa.eu/en/documents/report/propylene-glycol-used-excipient-report-published-support-questions-and-answers-propylene-glycol-used-excipient-medicinal-products-human-use_en.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15401530?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

» Neutralization and Gel Formation: While continuing to mix, slowly add triethanolamine
dropwise to neutralize the carbomer, leading to the formation of a clear gel of the desired

viscosity.

e Final Mixing and Quality Control: Mix until the gel is homogeneous. Measure the pH and

viscosity to ensure they are within the target specifications.

Workflow for Pharmaceutical Formulation Development

The following diagram illustrates a simplified workflow for the development of a liquid

pharmaceutical formulation incorporating Propylene Glycol.
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Workflow for Propylene Glycol in Liquid Formulation
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Caption: A simplified workflow for developing a liquid pharmaceutical formulation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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